Magnesium sulfate heptahydrate
Overview
Description
Magnesium sulfate heptahydrate, commonly known as Epsom salt, is a compound that consists of magnesium, sulfur, and oxygen, along with seven molecules of water (MgSO4·7H2O). It is an ionic compound with covalent bonds between sulfur and oxygen within the sulfate molecule .
Synthesis Analysis
The synthesis of magnesium sulfate heptahydrate can be achieved through various methods, including the treatment of crude monohydrate magnesium sulfate from byproducts in chemical processes. A study discusses the process for producing technical-grade heptahydrate magnesium sulfate, which involves speed-controlling hydrolytic crystallization, resulting in a product that meets industrial grade demands .
Molecular Structure Analysis
The molecular structure of magnesium sulfate heptahydrate is characterized by the central magnesium ion being octahedrally coordinated by water molecules. The structure is complex and can form various hydrates, as demonstrated by the existence of different magnesium sulfate hydrates, such as hexahydrite and starkeyite .
Chemical Reactions Analysis
Magnesium sulfate heptahydrate is involved in several chemical reactions, including hydration-dehydration equilibria. The compound can undergo dehydration to form different hydrates, which are dependent on factors such as temperature and water vapor pressure. These reactions are often complex and can be influenced by metastability and reaction pathways .
Physical and Chemical Properties Analysis
The physical and chemical properties of magnesium sulfate heptahydrate are influenced by its molecular structure and the presence of water molecules. It has been studied for its potential use in thermochemical materials for heat storage, with its dehydration reaction being a key aspect of its functionality. The dehydration process is controlled by the diffusion of water molecules in the solid solution and their transfer from the surface to the atmosphere . Additionally, magnesium sulfate heptahydrate has been investigated for its flame-retardant properties when incorporated into cotton fabric, demonstrating its ability to expel water before the thermal decomposition of cellulose .
Scientific Research Applications
2. In Situ Observation of the Structure of Crystallizing Magnesium Sulfate Heptahydrate Solutions
3. Agriculture
- Summary of Application : Magnesium sulfate heptahydrate is used in agriculture to correct soils deficient in magnesium, an essential plant nutrient because of the role of magnesium in chlorophyll and photosynthesis . It is especially required in sandy soils, soils with low CEC, for crops with high Mg demand and in situations of high applications of ammonium-N and/or potassium .
- Methods of Application : Magnesium Sulfate is applied as a foliar when a magnesium deficiency is evident. The salt crystals will need to be dissolved. These crystals are highly soluble for ease of application .
4. Medical Uses
- Summary of Application : Magnesium sulfate heptahydrate is used to treat and prevent low blood magnesium and seizures in women with eclampsia. It is also used in the treatment of torsades de pointes, severe asthma exacerbations, constipation, and barium poisoning .
- Methods of Application : It is given by injection into a vein or muscle as well as by mouth .
- Results or Outcomes : The use of Magnesium sulfate heptahydrate in medicine has proven beneficial in treating the above-mentioned conditions .
5. Bath Salts
- Summary of Application : Magnesium sulfate heptahydrate is used in bath salts, especially for foot baths to soothe sore feet .
- Methods of Application : The salt is dissolved in water to create bath salts .
- Results or Outcomes : The use of Magnesium sulfate heptahydrate in bath salts has been claimed to soothe and hasten recovery of muscle pain, soreness, or injury .
8. Aquaria
Future Directions
Future work will focus on triggering nucleation at specific positions in order to study the very beginning of the crystallization process . The development of high-efficiency thermochemical heat storage materials and heat storage systems based on magnesium sulfate heptahydrate is expected to achieve good energy-saving and emission-reduction application effects in the fields of solar thermal utilization, industrial waste heat recovery, seasonal energy storage, and building heating .
properties
IUPAC Name |
magnesium;sulfate;heptahydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mg.H2O4S.7H2O/c;1-5(2,3)4;;;;;;;/h;(H2,1,2,3,4);7*1H2/q+2;;;;;;;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRUGWIBCXHJTDG-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Mg+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H14MgO11S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
7487-88-9 (Parent) |
Source
|
| Record name | Magnesium sulfate [USAN:JAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010034998 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID5040544 |
Source
|
| Record name | Magnesium sufate heptahydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5040544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Magnesium Sulfate Heptahydrate | |
CAS RN |
10034-99-8, 14457-55-7 |
Source
|
| Record name | Magnesium sulfate [USAN:JAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010034998 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Epsomite (Mg(SO4).7H20) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014457557 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Magnesium sufate heptahydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5040544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | MAGNESIUM SULFATE HEPTAHYDRATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SK47B8698T | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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